Ajoene

• IUPAC Name: (E)-1-(prop-2-enyldisulfanyl)-3-prop-2-enylsulfinylprop-1-ene
• InChI: InChI=1S/C9H14OS3/c1-3-6-11-12-7-5-9-13(10)8-4-2/h3-5,7H,1-2,6,8-9H2/b7-5+
• InChI Key: IXELFRRANAOWSF-FNORWQNLSA-N
• Canonical SMILES: C=CCSSC=CCS(=O)CC=C
• Isomeric SMILES: C=CCSS/C=C/CS(=O)CC=C
• Molecular Formula: C9H14OS3
• DSSTOX Substance ID: DTXSID501318485
• Molecular Weight: 234.4 g/mol
• CAS RN: 92284-99-6, 92285-01-3

Description

Ajoene is an organosulfur compound found in garlic (Allium sativum) extracts. It is a colorless liquid that contains sulfoxide and disulfide functional groups. The name is derived from “ajo”, the Spanish word for garlic. It is found as a mixture of up to four stereoisomers.

Synthesis Analysis

Ajoene can be synthesized from readily available components. The sequence starts with a simple dibromide and terminates with the oxidation of an organoselenium compound. Oxidative elimination of the selenium compound leads to the formation of the terminal carbon-carbon double bond characteristic for the ajoene molecule. At the same time, its sulfide moiety is oxidized to a sulfoxide, another characteristic chemical function in ajoene.

Molecular Structure Analysis

Ajoene has the molecular formula C9H14OS3. It is a mixture of E- and Z-stereoisomers in a ratio of approximately 1:2. The E-isomer is more stable than the Z-isomer during storage.

Chemical Reactions Analysis

When a garlic clove is crushed or finely chopped, allicin is released, with subsequent formation of ajoene when the material is dissolved in various solvents including edible oils. The reaction sequence that forms ajoene involves two molecules of allicin.

Physical And Chemical Properties Analysis

Ajoene has a molar mass of 234.39 g/mol. It is a colorless liquid with a boiling point estimated at 376 ºC. Its water solubility is estimated at 0.3 g/L.

Scientific Research Applications

Cancer Treatment

Ajoene has been found to have potential applications in the treatment of cancer. . .

Anti-Inflammatory Properties

Ajoene has been shown to have anti-inflammatory properties. . This makes it potentially useful in the treatment of conditions characterized by inflammation.

Muscle Protein Synthesis

. This could make it useful in the treatment of conditions that cause muscle wasting or in situations where increased muscle protein synthesis is desirable, such as in recovery from injury or in athletic training.

Antipathogenic Properties

. . This makes ajoene potentially useful in the treatment of bacterial infections.

Cardiovascular Health

. While the specific role of ajoene in these effects is not clear, it is possible that it contributes to these benefits.

Metabolic Syndrome Treatment

. This suggests a potential role for ajoene in the treatment of metabolic syndrome.

Mechanism of Action

Target of Action

Ajoene, a compound found in garlic, primarily targets the protein vimentin . Vimentin is a type III intermediate filament protein that is responsible for maintaining cell shape and integrity . Ajoene covalently binds to vimentin via a disulfide linkage at Cys-328 , a cysteine residue exposed at the termini of the vimentin tetramer .

Mode of Action

Ajoene interacts with its target, vimentin, by S-thiolating the reactive cysteine residues in the protein . This interaction disrupts the vimentin filament network, which contributes to the anti-metastatic activity of ajoene in cancer cells .

Biochemical Pathways

Ajoene affects several biochemical pathways. It has been found to exert its antioxidant function through the activation of Nrf2 , which regulates GCL expression and increases GSH levels . Ajoene also induces misfolded proteins and triggers ER stress, which activates the UPR and mobilizes autophagy machinery to remove misfolded protein aggregates .

Pharmacokinetics

It is known that ajoene is most stable and most abundant in macerate of garlic (chopped garlic in edible oil) . More research is needed to fully understand the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of ajoene and their impact on its bioavailability.

Result of Action

Ajoene has multiple effects at the molecular and cellular level. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis . Ajoene also prevents cell death, GSH depletion, and hydrogen peroxide production elicited by tert-butylhydroperoxide .

Action Environment

The action, efficacy, and stability of ajoene can be influenced by environmental factors. For instance, when garlic is crushed or finely chopped, allicin is released, which subsequently forms ajoene when the material is dissolved in various solvents including edible oils . The organosulfur components in garlic-derived compounds, including ajoene, are volatile, thermodynamically unstable, and prone to deterioration, volatilization, and oxidation when exposed to unfavorable circumstances like high temperatures, light, and oxygen .

Q & A

Q1: What is the primary mechanism of action of ajoene?

A1: Ajoene exerts its biological effects primarily by S-thiolation, a process involving the formation of a disulfide bond between ajoene and cysteine residues on target proteins. [, , , ] This modification can alter protein conformation, disrupt protein-protein interactions, and modulate enzymatic activity, ultimately influencing various cellular processes. [, , , ]

Q2: Which cellular pathways are affected by ajoene's S-thiolation activity?

A2: Ajoene's S-thiolation activity has been shown to impact several critical cellular pathways, including:

• Apoptosis: Ajoene induces apoptosis (programmed cell death) in various cancer cell lines, potentially through the activation of caspases and modulation of Bcl-2 family proteins. [, , , ]
• Cell Cycle Arrest: Ajoene can induce cell cycle arrest at the G2/M phase, inhibiting the proliferation of cancer cells. [, ] This effect is likely mediated by modulating cell cycle regulatory proteins like cyclin B1 and p34(cdc2). []
• Unfolded Protein Response (UPR): Ajoene targets protein folding in the endoplasmic reticulum (ER) of cancer cells, leading to ER stress and activation of the UPR. [, ] This can result in the accumulation of misfolded proteins, ultimately triggering cell death. [, ]
• Inflammatory Response: Ajoene exhibits anti-inflammatory effects by dampening the expression of pro-inflammatory cytokines like IL1β, IL6, and IL12β, while upregulating the anti-inflammatory cytokine IL10. [] This effect is partially mediated by inhibiting the activity of STAT3 and COX2, key regulators of inflammation. []
• Oxidative Stress: Ajoene has been shown to interact with glutathione reductase (GR) and trypanothione reductase (TR), key enzymes involved in maintaining cellular redox balance. [] This interaction can potentially disrupt thiol metabolism and increase oxidative stress within cells, contributing to its cytotoxic effects. [, ]

Q3: How does ajoene specifically target cancer cells?

A3: While the exact mechanisms underlying ajoene's selectivity towards cancer cells remain to be fully elucidated, several hypotheses have been proposed:

• Upregulated Targets: Some of ajoene's protein targets, such as certain heat shock proteins and proteasome subunits, are often overexpressed in cancer cells, potentially enhancing its anti-cancer activity. [, ]

Q4: What is the chemical structure of ajoene?

A4: Ajoene exists as two isomers, (E)-ajoene and (Z)-ajoene, differing in the configuration around the central double bond. Both isomers share the same molecular formula (C9H14OS3) and molecular weight (222.38 g/mol). [, , ]

Q5: What are the key structural features contributing to ajoene's biological activity?

A5: The vinyl disulfide/sulfoxide core of ajoene is essential for its biological activity, particularly its ability to S-thiolate cysteine residues. [] Replacing the vinyl disulfide with other functional groups significantly reduces or abolishes its activity. [] The allyl group adjacent to the sulfoxide moiety is also crucial for activity, as its substitution with other groups diminishes potency. []